Cas no 1864073-53-9 (2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride)

• Product Name: 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride
• CAS No: 1864073-53-9
• MF: C₇H₁₆ClNO₃S
• MW: 229.724840164185
• MDL: MFCD29041221
• CID: 5172474
• PubChem ID: 121552650
• Update Time: 2026-03-04

2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((tetrahydro-2H-pyran-4-yl)sulfonyl)ethan-1-amine hydrochloride
• 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride

• MDL： MFCD29041221
• Inchi： 1S/C7H15NO3S.ClH/c8-3-6-12(9,10)7-1-4-11-5-2-7;/h7H,1-6,8H2;1H
• InChI Key： GADBBSRKVNZZOM-UHFFFAOYSA-N
• SMILES： C(N)CS(C1CCOCC1)(=O)=O.[H]Cl

Additional information on 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride

2-(Oxane-4-sulfonyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(Oxane-4-sulfonyl)ethan-1-amine hydrochloride, identified by the CAS number 1864073-53-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a sulfonyl group attached to an oxane ring and an ethylamine moiety. The hydrochloride salt form suggests its potential use in pharmaceutical applications, where such salts are often employed to enhance solubility and stability.

The molecular structure of 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride is characterized by a six-membered oxane ring, also known as a tetrahydropyran ring, with a sulfonyl group at the 4-position. This sulfonyl group (-SO₂-) is connected to an ethylamine chain, which terminates in an amine (-NH₂) group. The presence of the sulfonyl group imparts certain chemical properties, such as increased polarity and potential reactivity, making this compound a valuable substrate for various synthetic transformations.

Recent studies have explored the synthesis and applications of 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents. For instance, its use in peptide coupling reactions has been reported, where the sulfonyl group acts as a reactive site for amide bond formation. This highlights its potential role in drug discovery and development processes.

In terms of pharmacological applications, 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride has shown promise as a precursor for bioisosteric replacements in medicinal chemistry. Bioisosterism involves the replacement of functional groups within a molecule to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The sulfonyl group in this compound provides a rigid and planar structure, which can be advantageous in modulating drug-receptor interactions.

The synthesis of 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride typically involves multi-step processes that include oxidation, sulfonation, and amidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has been reported to accelerate the sulfonation step, thereby reducing reaction times and improving yields.

In addition to its synthetic applications, 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride has been investigated for its biological activity. Preliminary assays have indicated that this compound exhibits moderate inhibitory effects on certain enzymes relevant to inflammatory pathways. While these findings are preliminary, they suggest that further exploration into its pharmacological profile could yield valuable insights for therapeutic development.

The chemical stability of 2-(oxane-4-sulfonyl)ethan-1-amine hydrochloride has also been studied under various conditions. Results indicate that the compound is stable under neutral and mildly acidic conditions but may undergo hydrolysis under strongly basic conditions. This information is crucial for determining its suitability in different chemical processes and storage conditions.

In conclusion, 2-(oxane-4-sulfonyl)ethan-amine hydrochloride, with its unique structural features and versatile reactivity, represents a valuable compound in contemporary chemical research. Its applications span from synthetic chemistry to pharmacological investigations, with ongoing studies continuing to uncover new potential uses. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.